Cas no 2229149-67-9 (tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclopentyl}carbamate)
tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclopentyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclopentyl}carbamate
- 2229149-67-9
- EN300-1872549
- tert-butyl N-{1-[2-(1-aminocyclopropyl)ethyl]cyclopentyl}carbamate
-
- Inchi: 1S/C15H28N2O2/c1-13(2,3)19-12(18)17-15(6-4-5-7-15)11-10-14(16)8-9-14/h4-11,16H2,1-3H3,(H,17,18)
- InChI Key: VUEGTLXBCCWMSF-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1(CCCC1)CCC1(CC1)N)=O
Computed Properties
- Exact Mass: 268.215078140g/mol
- Monoisotopic Mass: 268.215078140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 64.4Ų
tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclopentyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1872549-0.05g |
tert-butyl N-{1-[2-(1-aminocyclopropyl)ethyl]cyclopentyl}carbamate |
2229149-67-9 | 0.05g |
$1020.0 | 2023-09-18 | ||
| Enamine | EN300-1872549-0.1g |
tert-butyl N-{1-[2-(1-aminocyclopropyl)ethyl]cyclopentyl}carbamate |
2229149-67-9 | 0.1g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1872549-0.25g |
tert-butyl N-{1-[2-(1-aminocyclopropyl)ethyl]cyclopentyl}carbamate |
2229149-67-9 | 0.25g |
$1117.0 | 2023-09-18 | ||
| Enamine | EN300-1872549-0.5g |
tert-butyl N-{1-[2-(1-aminocyclopropyl)ethyl]cyclopentyl}carbamate |
2229149-67-9 | 0.5g |
$1165.0 | 2023-09-18 | ||
| Enamine | EN300-1872549-1.0g |
tert-butyl N-{1-[2-(1-aminocyclopropyl)ethyl]cyclopentyl}carbamate |
2229149-67-9 | 1g |
$1214.0 | 2023-06-03 | ||
| Enamine | EN300-1872549-2.5g |
tert-butyl N-{1-[2-(1-aminocyclopropyl)ethyl]cyclopentyl}carbamate |
2229149-67-9 | 2.5g |
$2379.0 | 2023-09-18 | ||
| Enamine | EN300-1872549-5.0g |
tert-butyl N-{1-[2-(1-aminocyclopropyl)ethyl]cyclopentyl}carbamate |
2229149-67-9 | 5g |
$3520.0 | 2023-06-03 | ||
| Enamine | EN300-1872549-10.0g |
tert-butyl N-{1-[2-(1-aminocyclopropyl)ethyl]cyclopentyl}carbamate |
2229149-67-9 | 10g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1872549-1g |
tert-butyl N-{1-[2-(1-aminocyclopropyl)ethyl]cyclopentyl}carbamate |
2229149-67-9 | 1g |
$1214.0 | 2023-09-18 | ||
| Enamine | EN300-1872549-5g |
tert-butyl N-{1-[2-(1-aminocyclopropyl)ethyl]cyclopentyl}carbamate |
2229149-67-9 | 5g |
$3520.0 | 2023-09-18 |
tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclopentyl}carbamate Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclopentyl}carbamate
Recent Advances in the Study of tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclopentyl}carbamate (CAS: 2229149-67-9)
The compound tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclopentyl}carbamate (CAS: 2229149-67-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and cyclopentyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of novel protease inhibitors and modulators of protein-protein interactions. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.
One of the key advancements in the study of this compound is its role as a building block in the synthesis of complex bioactive molecules. Researchers have developed efficient synthetic routes to produce tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclopentyl}carbamate with high yield and purity, enabling further exploration of its pharmacological properties. The compound's stability and reactivity make it an attractive candidate for derivatization, allowing for the creation of a diverse library of analogs with varying biological activities.
In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory activity against a specific class of proteases involved in inflammatory pathways. The results demonstrated significant inhibition at nanomolar concentrations, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Additionally, molecular docking studies revealed that the cyclopropyl and carbamate moieties play a critical role in binding to the active site of the target protease, providing valuable insights for structure-activity relationship (SAR) optimization.
Another area of interest is the compound's application in targeted drug delivery systems. Due to its unique chemical properties, tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclopentyl}carbamate has been incorporated into prodrug formulations designed to enhance bioavailability and reduce off-target effects. Preliminary in vivo studies have shown improved pharmacokinetic profiles and reduced toxicity, highlighting its potential for clinical translation.
Despite these promising findings, challenges remain in the development of this compound. Issues such as scalability of synthesis, metabolic stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of this compound into therapeutic applications.
In conclusion, tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclopentyl}carbamate (CAS: 2229149-67-9) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Continued research efforts will undoubtedly uncover new applications and optimize its therapeutic potential, contributing to the advancement of chemical biology and drug discovery.
2229149-67-9 (tert-butyl N-{1-2-(1-aminocyclopropyl)ethylcyclopentyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)